molecular formula C7H4N2OS B8566737 Nicotinoyl isothiocyanate

Nicotinoyl isothiocyanate

Cat. No.: B8566737
M. Wt: 164.19 g/mol
InChI Key: WPSOSGNEUBMSKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Nicotinoyl isothiocyanate is a useful research compound. Its molecular formula is C7H4N2OS and its molecular weight is 164.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H4N2OS

Molecular Weight

164.19 g/mol

IUPAC Name

pyridine-3-carbonyl isothiocyanate

InChI

InChI=1S/C7H4N2OS/c10-7(9-5-11)6-2-1-3-8-4-6/h1-4H

InChI Key

WPSOSGNEUBMSKT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)C(=O)N=C=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Pyridinecarbonyl isothiocyanate was prepared using commercially available 3-pyridinecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 3-pyridinecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (83 mg, yield 64%).
Quantity
80 mg
Type
reactant
Reaction Step One
Quantity
50 mg
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1 mL
Type
solvent
Reaction Step Three
Quantity
1 mL
Type
solvent
Reaction Step Four

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